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Compound of Interest

Compound Name: CpCo(CO)2

Cat. No.: B8544727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of

Cyclopentadienylcobalt Dicarbonyl, CpCo(CO)₂, a versatile and highly reactive organometallic

compound. Due to its air and moisture sensitivity, as well as its toxicity, strict adherence to

these protocols is essential to ensure personnel safety and experimental success.

Compound Data and Physical Properties
CpCo(CO)₂ is a dark red, air-sensitive liquid that is soluble in most common organic solvents.

[1][2] Its physical and safety data are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₅H₅Co(CO)₂ [2]

Molecular Weight 180.05 g/mol [2]

Appearance Dark red to black liquid [2]

Density 1.35 g/cm³ [2]

Melting Point -22 °C [2]

Boiling Point 139-140 °C at 710 mmHg [2]

Solubility
Soluble in common organic

solvents
[2][3]

Decomposition

Sensitive to air and moisture;

thermal decomposition

information is not readily

available, but related cobalt

carbonyls like Co₂(CO)₈ show

decomposition at elevated

temperatures (e.g., in solution

at 185-190°C). Caution should

be exercised when heating.

[4]

Safety Precautions and Hazard Information
CpCo(CO)₂ is a flammable and toxic liquid.[5] It is harmful if swallowed, inhaled, or absorbed

through the skin. Standard personal protective equipment (PPE), including a fire-resistant lab

coat, safety goggles, and nitrile gloves, must be worn at all times.[5] All manipulations should

be performed in a well-ventilated fume hood.[6]

Storage and Handling
Storage: CpCo(CO)₂ must be stored in a tightly sealed container under an inert atmosphere

(e.g., argon or nitrogen) to prevent decomposition.[3][4] It is recommended to store the

compound at refrigerated temperatures (2-8 °C) and away from sources of ignition.[4]
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Handling: All handling of CpCo(CO)₂ must be carried out using standard inert atmosphere

techniques, such as a Schlenk line or a glovebox, to exclude air and moisture.[3] Glassware

should be flame-dried or oven-dried before use to remove any adsorbed water.

Experimental Protocols
Transfer of CpCo(CO)₂ using a Syringe
This protocol describes the transfer of liquid CpCo(CO)₂ from a Sure/Seal™ bottle to a reaction

flask under an inert atmosphere.

Materials:

Flask containing CpCo(CO)₂ with a septum-sealed cap

Dry, nitrogen-flushed reaction flask with a septum

Dry, nitrogen-flushed gas-tight syringe with a long needle

Schlenk line or manifold with a supply of dry, inert gas (argon or nitrogen)

Procedure:

Ensure both the CpCo(CO)₂ container and the reaction flask are under a positive pressure of

inert gas.

Carefully insert the needle of the gas-tight syringe through the septum of the CpCo(CO)₂

container.

Slowly draw the desired volume of the dark red liquid into the syringe. To avoid creating a

vacuum and pulling air into the bottle, it is best to use the positive pressure of the inert gas to

fill the syringe.

Withdraw a small amount of inert gas into the syringe to create a headspace, which prevents

the liquid from being exposed to the atmosphere upon transfer.

Remove the syringe from the CpCo(CO)₂ container and quickly insert the needle through the

septum of the reaction flask.
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Gently depress the plunger to add the CpCo(CO)₂ to the reaction mixture.

Remove the syringe and rinse it immediately and thoroughly with a suitable organic solvent

(e.g., toluene or THF) followed by a quenching agent (see Section 5) to neutralize any

residual reagent.

Setting up a [2+2+2] Cycloaddition Reaction
This protocol provides a general procedure for a CpCo(CO)₂-catalyzed alkyne

cyclotrimerization.

Materials:

CpCo(CO)₂

Alkyne substrate(s)

Anhydrous, degassed solvent (e.g., toluene, THF)

Flame-dried Schlenk flask with a magnetic stir bar and reflux condenser

Inert gas supply (argon or nitrogen)

Procedure:

Set up the flame-dried Schlenk flask equipped with a stir bar and reflux condenser under a

positive pressure of inert gas.

Dissolve the alkyne substrate(s) in the anhydrous, degassed solvent in the Schlenk flask.

Using the syringe transfer technique described in Protocol 4.1, add the desired amount of

CpCo(CO)₂ to the reaction mixture.

Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress

of the reaction by a suitable analytical technique (e.g., TLC, GC, or NMR).

Upon completion, cool the reaction mixture to room temperature before proceeding with the

work-up.
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Quenching, Work-up, and Waste Disposal
Quenching: Reactions containing CpCo(CO)₂ can be quenched by carefully exposing the

reaction mixture to air, which will lead to the decomposition of the cobalt complex.[6] For more

controlled quenching, an oxidizing agent such as a solution of iodine in an organic solvent can

be slowly added to the reaction mixture in a fume hood, as this will release carbon monoxide.

Work-up: A common work-up procedure for reactions catalyzed by CpCo(CO)₂ involves the

removal of the cobalt byproducts by filtration through a plug of silica gel.[6]

After quenching the reaction, dilute the mixture with a suitable solvent (e.g., diethyl ether or

ethyl acetate).

Pass the solution through a short column of silica gel, eluting with the same solvent. The

cobalt salts will typically remain on the silica.

Collect the filtrate and concentrate it under reduced pressure to obtain the crude product.

The crude product can then be further purified by flash column chromatography,

recrystallization, or distillation.

Waste Disposal: All waste containing cobalt compounds should be collected in a designated

hazardous waste container. Needles and syringes used for transferring CpCo(CO)₂ should be

thoroughly rinsed with a suitable solvent and a quenching agent before disposal.

Visualized Workflows
The following diagrams illustrate the key procedures for handling CpCo(CO)₂.
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General Handling Workflow for CpCo(CO)₂

Store under Inert Gas
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Caption: General handling workflow for CpCo(CO)₂.
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Decision Tree for Spills/Exposure

Spill or Exposure Occurs

Type of Incident?

Skin Contact

Personal Exposure

Inhalation

Personal Exposure

Small Spill

Containment

Large Spill

Containment

Immediately wash with copious
amounts of soap and water.

Seek medical attention.

Move to fresh air immediately.
Seek medical attention.

Absorb with inert material
(e.g., vermiculite, sand).

Place in a sealed container
for hazardous waste disposal.

Evacuate the area.
Contact emergency services

and EH&S.

Click to download full resolution via product page

Caption: Decision tree for spills/exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b8544727#handling-and-storage-
procedures-for-air-sensitive-cpco-co-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Intramolecular_Pauson_Khand_Reaction_of_Oct_1_en_6_yne.pdf
https://www.benchchem.com/product/b8544727#handling-and-storage-procedures-for-air-sensitive-cpco-co-2
https://www.benchchem.com/product/b8544727#handling-and-storage-procedures-for-air-sensitive-cpco-co-2
https://www.benchchem.com/product/b8544727#handling-and-storage-procedures-for-air-sensitive-cpco-co-2
https://www.benchchem.com/product/b8544727#handling-and-storage-procedures-for-air-sensitive-cpco-co-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8544727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8544727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

